Bacterial terpene cyclases
Natural Product Reports Pub Date: 2015-11-13 DOI: 10.1039/C5NP00102A
Abstract
Covering: up to 2015
This review summarises the accumulated knowledge about characterised bacterial terpene cyclases. The structures of identified products and of crystallised enzymes are included, and the obtained insights into enzyme mechanisms are discussed. After a summary of mono-, sesqui- and diterpene cyclases the special cases of the geosmin and 2-methylisoborneol synthases that are both particularly widespread in bacteria will be presented. A total number of 63 enzymes that have been characterised so far is presented, with 132 cited references.
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